2-{5-[4-(ethylsulfonyl)piperazin-1-yl]-2-nitrophenyl}-4-methylphthalazin-1(2H)-one

• IUPAC Name: 2-[5-(4-ethylsulfonylpiperazin-1-yl)-2-nitrophenyl]-4-methylphthalazin-1-one
• InChI: InChI=1S/C21H23N5O5S/c1-3-32(30,31)24-12-10-23(11-13-24)16-8-9-19(26(28)29)20(14-16)25-21(27)18-7-5-4-6-17(18)15(2)22-25/h4-9,14H,3,10-13H2,1-2H3
• InChI Key: FBCFKOBBOJCNDP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])N3C(=O)C4=CC=CC=C4C(=N3)C
• Molecular Formula: C21H23N5O5S
• Molecular Weight: 457.5 g/mol

Description

2-{5-[4-(ethylsulfonyl)piperazin-1-yl]-2-nitrophenyl}-4-methylphthalazin-1(2H)-one is a complex organic compound with the molecular formula C21H23N5O5S . This compound is notable for its unique structure, which includes a piperazine ring, a nitrophenyl group, and a phthalazinone core. It has garnered interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

The synthesis of 2-{5-[4-(ethylsulfonyl)piperazin-1-yl]-2-nitrophenyl}-4-methylphthalazin-1(2H)-one typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the following steps:

Formation of the piperazine ring: This can be achieved through the reaction of ethylenediamine with a suitable sulfonyl chloride to introduce the ethylsulfonyl group.

Nitration of the phenyl ring:

Coupling reactions: The piperazine derivative is then coupled with the nitrophenyl compound under suitable conditions to form the desired product.

Cyclization: The final step involves the cyclization of the intermediate to form the phthalazinone core.

Industrial production methods may involve optimization of these steps to improve yield and reduce costs, often using catalysts and specific reaction conditions to enhance efficiency .

Chemical Reactions Analysis

2-{5-[4-(ethylsulfonyl)piperazin-1-yl]-2-nitrophenyl}-4-methylphthalazin-1(2H)-one can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The ethylsulfonyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Cyclization: The compound can undergo further cyclization reactions to form more complex structures.

Common reagents used in these reactions include hydrogen gas, catalysts like palladium on carbon, and nucleophiles such as amines. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound has shown potential as a bioactive molecule with applications in drug discovery and development.

Medicine: Research has indicated its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings .

Mechanism of Action

The mechanism of action of 2-{5-[4-(ethylsulfonyl)piperazin-1-yl]-2-nitrophenyl}-4-methylphthalazin-1(2H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it could inhibit the activity of certain enzymes involved in disease pathways, leading to therapeutic effects .

Comparison with Similar Compounds

Similar compounds to 2-{5-[4-(ethylsulfonyl)piperazin-1-yl]-2-nitrophenyl}-4-methylphthalazin-1(2H)-one include:

2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide: Known for its acetylcholinesterase inhibitory activity.

5-(4-piperazin-1-yl)-2-aryloxazoles: Studied for their anticancer properties.

N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives: Evaluated for their anti-tubercular activity .